Cas no 708991-31-5 (N-2-(3,4-dimethoxyphenyl)ethyl-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-amine)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-amine
• CAS No: 708991-31-5
• Molecular Formula: C₂₀H₁₉N₃O₂S₂
• Molecular Weight: 397.513761758804
• CID: 5964186
• PubChem ID: 2008712

N-2-(3,4-dimethoxyphenyl)ethyl-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-amine Properties

Names and Identifiers

• N-2-(3,4-dimethoxyphenyl)ethyl-5-(thiophen-2-yl)thieno2,3-dpyrimidin-4-amine
• N-[2-(3,4-dimethoxyphenyl)ethyl]-5-thiophen-2-ylthieno[2,3-d]pyrimidin-4-amine
• Thieno[2,3-d]pyrimidin-4-amine, N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(2-thienyl)-
• CBKinase1_020208
• 708991-31-5
• CBKinase1_007808
• BRD-K36838848-001-01-0
• AKOS001328112
• N-[2-(3,4-dimethoxyphenyl)ethyl]-5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-amine
• Z57009915
• N-(3,4-dimethoxyphenethyl)-5-(thiophen-2-yl)thieno[2,3-d]pyrimidin-4-amine
• F1616-0090

• InChIKey： VQMRHCQFMQNZNK-UHFFFAOYSA-N
• Inchi： 1S/C20H19N3O2S2/c1-24-15-6-5-13(10-16(15)25-2)7-8-21-19-18-14(17-4-3-9-26-17)11-27-20(18)23-12-22-19/h3-6,9-12H,7-8H2,1-2H3,(H,21,22,23)
• SMILES： C1=NC(NCCC2=CC=C(OC)C(OC)=C2)=C2C(C3SC=CC=3)=CSC2=N1

Computed Properties

• Exact Mass: 397.09186920g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 397.09186920g/mol
• Heavy Atom Count: 27
• Complexity: 473
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Boiling Point: 615.3±55.0 °C(Predicted)
• pka: 5.18±0.40(Predicted)
• Density: 1.329±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes